Cas no 112606-69-6 (5-Nitro-3-(p-tolyl)benzo[d]isoxazole)

• Product Name: 5-Nitro-3-(p-tolyl)benzo[d]isoxazole
• CAS No: 112606-69-6
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• CID: 1092867
• PubChem ID: 12459425
• Update Time: 2025-04-20

5-Nitro-3-(p-tolyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(p-tolyl)benzo[d]isoxazole
• 3-(4'-Methyl)phenyl-5-nitro-benzisoxazole
• DB-084404
• 66639-55-2
• DTXSID20499114
• 112606-69-6
• 3-(4-Methylphenyl)-5-nitro-1,2-benzoxazole

• Inchi： 1S/C14H10N2O3/c1-9-2-4-10(5-3-9)14-12-8-11(16(17)18)6-7-13(12)19-15-14/h2-8H,1H3
• InChI Key： RKWITXPBGLCKBC-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C=CC(C)=CC=2)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.06914219g/mol
• Monoisotopic Mass: 254.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles